1-Carbamoyl-5-methoxy-naphthalene

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 5-methoxynaphthalene-1-carboxamide
• InChI: InChI=1S/C12H11NO2/c1-15-11-7-3-4-8-9(11)5-2-6-10(8)12(13)14/h2-7H,1H3,(H2,13,14)
• InChI Key: VMNMSFSRUYNLBA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=CC=C2C(=O)N

Description

1-Carbamoyl-5-methoxy-naphthalene is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Cyano-5-Methoxy-naphthalene (36 g) is stirred with concentrated sulfuric acid (250 ml) and H2O (20 ml) on a steam bath for two hours and is allowed to cool. The reaction mixture is poured into a slurry of crushed ice and concentrated ammonium hydroxide (250 ml). The mixture is extracted with methylene chloride and the organic extract dried, filtered and evaporated, yielding the desired amide as a solid.